Cas no 2137669-74-8 (rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate
• CAS No: 2137669-74-8
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6440330
• PubChem ID: 165844171
• Update Time: 2025-05-20

rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-796292
• 2137669-74-8
• rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate

• Inchi： 1S/C14H25NO3/c1-5-11(16)9-10-7-6-8-12(10)15-13(17)18-14(2,3)4/h10,12H,5-9H2,1-4H3,(H,15,17)/t10-,12+/m0/s1
• InChI Key： VKCAKHZGOZLFOS-CMPLNLGQSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@H]1CC(CC)=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate

Research Briefing on rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate (CAS: 2137669-74-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral intermediates in drug development. One such compound, rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate (CAS: 2137669-74-8), has emerged as a critical intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate is a chiral carbamate derivative that has garnered attention due to its role in the asymmetric synthesis of cyclopentane-based scaffolds. Recent studies have demonstrated its utility in the construction of complex molecules, particularly in the development of protease inhibitors and other enzyme-targeting therapeutics. The stereochemistry of this compound is crucial for its biological activity, as it influences the binding affinity and selectivity of the resulting drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate as a key intermediate in the synthesis of novel hepatitis C virus (HCV) protease inhibitors. The study reported a highly efficient enantioselective synthesis route, achieving a yield of 78% with an enantiomeric excess (ee) of >99%. The resulting inhibitors exhibited potent antiviral activity, with IC50 values in the low nanomolar range, underscoring the compound's importance in antiviral drug development.

Another recent investigation, featured in Organic Letters, explored the compound's application in the synthesis of cyclopentane-based gamma-secretase modulators for Alzheimer's disease treatment. The researchers highlighted the compound's versatility as a building block, enabling the introduction of diverse functional groups while maintaining stereochemical integrity. The study also provided insights into the compound's stability under various reaction conditions, which is critical for scalable manufacturing processes.

Beyond its synthetic applications, rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate has also been investigated for its potential as a standalone therapeutic agent. Preliminary in vitro studies suggest that it may exhibit neuroprotective properties by modulating oxidative stress pathways. However, further in vivo studies are required to validate these findings and explore its pharmacokinetic profile.

In conclusion, rac-tert-butyl N-[(1R,2S)-2-(2-oxobutyl)cyclopentyl]carbamate (CAS: 2137669-74-8) represents a valuable intermediate in medicinal chemistry, with demonstrated applications in antiviral and neurodegenerative disease research. Its stereochemical properties and synthetic versatility make it a promising candidate for future drug development efforts. Continued research into its therapeutic potential and optimization of its synthetic routes will be essential for maximizing its impact in the field.